molecular formula C12H9F2N3 B15495895 1-Triazene, 1,3-bis(4-fluorophenyl)- CAS No. 1524-21-6

1-Triazene, 1,3-bis(4-fluorophenyl)-

Cat. No.: B15495895
CAS No.: 1524-21-6
M. Wt: 233.22 g/mol
InChI Key: GNEKNSRYMHHYHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Triazene, 1,3-bis(4-fluorophenyl)- (CAS: 1524-21-6) is a triazene derivative characterized by a central [-N=N-N(H)-] diazoamino group flanked by two 4-fluorophenyl substituents. Its molecular structure (C₁₂H₉F₂N₃) features fluorine atoms at the para positions of the aromatic rings, imparting electron-withdrawing inductive effects. This compound is synthesized via diazo coupling reactions, as demonstrated in studies involving substituted aryl diazonium salts and amines . The fluorine substituents enhance stability and influence electronic properties, making it a subject of interest in materials science and pharmaceutical research.

Properties

CAS No.

1524-21-6

Molecular Formula

C12H9F2N3

Molecular Weight

233.22 g/mol

IUPAC Name

4-fluoro-N-[(4-fluorophenyl)diazenyl]aniline

InChI

InChI=1S/C12H9F2N3/c13-9-1-5-11(6-2-9)15-17-16-12-7-3-10(14)4-8-12/h1-8H,(H,15,16)

InChI Key

GNEKNSRYMHHYHI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NN=NC2=CC=C(C=C2)F)F

Origin of Product

United States

Comparison with Similar Compounds

Electronic Spectra and Solvatochromism

Comparative UV-Vis studies of triazene derivatives reveal distinct solvatochromic behaviors based on substituents:

Compound Substituents λmax (n→π*, nm) λmax (π→π*, nm)
1,3-bis(4-fluorophenyl)- 4-Fluorophenyl 351 (methanol) 231
1,3-bis(4-carboxyphenyl)- 4-Carboxyphenyl 348 (methanol) 221
1,3-bis(4-acetamidophenyl)- 4-Acetamidophenyl 369 (methanol) N/A

Key Findings :

  • Electron-Withdrawing Effects : The fluorophenyl group in 1,3-bis(4-fluorophenyl)- results in a moderate n→π* absorption (351 nm), intermediate between the electron-withdrawing carboxyphenyl (348 nm) and electron-donating acetamidophenyl (369 nm) derivatives. This highlights fluorine's balance between inductive withdrawal and resonance effects .
  • π→π* Transitions : The fluorophenyl derivative exhibits a π→π* band at 231 nm, redshifted compared to carboxyphenyl (221 nm), suggesting enhanced conjugation due to fluorine's mesomeric effects .

Substituent Influence on Stability and Reactivity

  • Fluorophenyl vs. Methoxyphenyl: 1-Triazene, 1,3-bis(4-methoxyphenyl)- (CAS: 22715-73-7) features methoxy groups, which are electron-donating via resonance. This reduces thermal and photochemical stability compared to the fluorophenyl analog, where fluorine's inductive withdrawal stabilizes the diazoamino core .
  • Carboxyphenyl Derivatives : The polar carboxyphenyl groups increase solubility in polar solvents but may reduce stability under acidic conditions due to protonation of the carboxyl group .

Comparison with Non-Triazene Fluorinated Analogs

1,3-bis(4-fluorobenzoyl)benzene (CAS: 108464-88-6)

Key differences include:

  • Functional Groups: The ketone groups in 1,3-bis(4-fluorobenzoyl)benzene enable distinct reactivity (e.g., nucleophilic acyl substitution) compared to the electrophilic diazoamino group in triazenes.
  • Applications : Used in polymer and liquid crystal synthesis, contrasting with triazenes' roles as photoactive agents or intermediates in drug development .

Q & A

Q. What are the established synthetic routes for 1,3-bis(4-fluorophenyl)triazene, and how can reaction conditions be optimized for yield and purity?

Methodological Answer: The synthesis typically involves diazo coupling reactions between 4-fluoroaniline derivatives and nitrous acid, followed by stabilization under controlled pH and temperature. For example, describes the synthesis of structurally similar triazene compounds (e.g., compound 5, 1,3-bis(4-fluorophenyl)triazene) via diazotization of aryl amines and subsequent coupling with aryl nucleophiles. Key optimizations include:

  • Temperature control : Maintain 0–5°C during diazotization to prevent decomposition.
  • pH adjustment : Use buffered solutions (pH 6–8) to stabilize intermediates.
  • Solvent selection : Polar aprotic solvents (e.g., DMF) enhance solubility of fluorinated precursors.

Q. Table 1: Comparison of Reaction Conditions for Triazene Synthesis

ParameterOptimal RangeImpact on Yield/PurityReference
Temperature0–5°CPrevents side reactions
pH6–8Stabilizes diazonium salts
SolventDMF/THFEnhances fluorinated solubility

Q. What spectroscopic techniques are most effective for characterizing 1,3-bis(4-fluorophenyl)triazene, and how do key spectral features correlate with its molecular structure?

Methodological Answer:

  • NMR Spectroscopy : 1^1H-NMR (e.g., ) identifies aromatic protons (δ 7.0–7.5 ppm) and coupling patterns due to fluorine substituents. 19^{19}F-NMR detects fluorine environments (δ -110 to -120 ppm for para-fluorine).
  • IR Spectroscopy : Stretching vibrations for N=N bonds (1450–1600 cm1^{-1}) and C-F bonds (1200–1250 cm1^{-1}) are critical ().
  • Mass Spectrometry : High-resolution MS confirms molecular ion peaks (e.g., [M+H]+^+ at m/z 271.0921 for C15_{15}H11_{11}F2_2N3_3; ).

Q. Table 2: Key Spectral Signatures

TechniqueKey Peaks/FeaturesStructural CorrelationReference
1^1H-NMRδ 7.2–7.4 (multiplet, aromatic)Fluorophenyl ring protons
IR1534 cm1^{-1} (N=N stretch)Triazene backbone
HRMSm/z 271.0921 ([M+H]+^+)Molecular formula confirmation

Advanced Research Questions

Q. How can density functional theory (DFT) calculations predict the electronic properties and reactivity of 1,3-bis(4-fluorophenyl)triazene in different chemical environments?

Methodological Answer: DFT studies (e.g., ) model electronic transitions, HOMO-LUMO gaps, and charge distribution. For example:

  • Geometry optimization : Use B3LYP/6-31G(d) basis sets to determine bond lengths and angles.
  • Vibrational frequency analysis : Correlate computed IR spectra with experimental data to validate intermediates (e.g., 1,3-bis(4-fluorophenyl)-2-buten-1-ylium cation in ).
  • Reactivity prediction : Frontier molecular orbital analysis identifies electrophilic/nucleophilic sites for functionalization.

Application Example:
DFT-guided assignment of IR bands (1534 cm1^{-1}) to carbocationic intermediates in catalytic reactions .

Q. What are the challenges in resolving crystallographic data for triazene derivatives, and how can software tools like SHELXL improve refinement accuracy?

Methodological Answer: Triazenes often exhibit low crystallinity due to flexible backbones and weak intermolecular interactions. Solutions include:

  • High-resolution data collection : Use synchrotron radiation for small crystals.
  • Twinning correction : SHELXL () employs TWIN/BASF commands to model twinned domains.
  • Hydrogen bonding analysis : SHELXPRO visualizes weak C-F···H interactions critical for packing stability.

Case Study:
SHELXL refinement of a triazene analog achieved R1_1 < 0.05 for 2532 reflections, validating bond-length precision .

Q. How can researchers address contradictions in spectroscopic and computational data for fluorinated triazenes?

Methodological Answer:

  • Cross-validation : Compare experimental IR/NMR with DFT-predicted spectra ().
  • Dynamic effects : Account for solvent interactions (e.g., CDCl3_3 shifting NMR peaks) and temperature-dependent conformational changes.
  • Error analysis : Quantify deviations using root-mean-square (RMS) values between computed and observed spectra.

Example:
A 4 cm1^{-1} discrepancy in IR band positions was resolved by including solvent effects in DFT calculations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.